Cas no 1105191-15-8 ([5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol)
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [5-(2-Fluoro-phenyl)-isoxazol-3-yl]-methanol
- [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol
- 1105191-15-8
- EN300-238530
- F2135-0537
- (5-(2-fluorophenyl)isoxazol-3-yl)methanol
- CCG-309934
- AKOS005208247
- Z1198223221
- [5-(2-fluorophenyl)isoxazol-3-yl]methanol
- G46388
- FUB19115
-
- MDL: MFCD09752375
- Inchi: 1S/C10H8FNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)12-14-10/h1-5,13H,6H2
- InChI Key: UDUUQCWLDVLJSH-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1=CC(CO)=NO1
Computed Properties
- Exact Mass: 193.05390666g/mol
- Monoisotopic Mass: 193.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.3Ų
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F259141-100mg |
[5-(2-fluorophenyl)isoxazol-3-yl]methanol |
1105191-15-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F259141-500mg |
[5-(2-fluorophenyl)isoxazol-3-yl]methanol |
1105191-15-8 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | F259141-1g |
[5-(2-fluorophenyl)isoxazol-3-yl]methanol |
1105191-15-8 | 1g |
$ 570.00 | 2022-06-05 | ||
| Chemenu | CM422592-100mg |
[5-(2-FLUOROPHENYL)ISOXAZOL-3-YL]METHANOL |
1105191-15-8 | 95%+ | 100mg |
$241 | 2023-01-08 | |
| Chemenu | CM422592-250mg |
[5-(2-FLUOROPHENYL)ISOXAZOL-3-YL]METHANOL |
1105191-15-8 | 95%+ | 250mg |
$352 | 2023-01-08 | |
| Chemenu | CM422592-1g |
[5-(2-FLUOROPHENYL)ISOXAZOL-3-YL]METHANOL |
1105191-15-8 | 95%+ | 1g |
$960 | 2023-01-08 | |
| Enamine | EN300-238530-0.05g |
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol |
1105191-15-8 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-238530-0.1g |
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol |
1105191-15-8 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-238530-0.25g |
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol |
1105191-15-8 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-238530-0.5g |
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol |
1105191-15-8 | 95.0% | 0.5g |
$374.0 | 2025-02-20 |
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol
Introduction to [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol (CAS No. 1105191-15-8)
[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol (CAS No. 1105191-15-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol consists of a 2-fluorophenyl group attached to an oxazole ring, with a methanol functional group at the 3-position. The presence of the fluorine atom and the oxazole ring imparts distinct chemical and biological properties to this compound, making it a valuable candidate for further investigation.
Recent studies have highlighted the importance of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol in the context of drug discovery. One notable application is its use as a lead compound for the development of inhibitors targeting specific enzymes involved in various diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.
In addition to its potential as an enzyme inhibitor, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol has also been explored for its antimicrobial properties. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.
The pharmacokinetic properties of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high solubility and stability in physiological conditions contribute to its suitability for oral administration and other delivery methods.
Clinical trials involving [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical studies are needed to fully assess its potential as a novel therapeutic agent.
Beyond its direct therapeutic applications, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol has also been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of new drugs with enhanced potency and selectivity. Researchers have successfully utilized this compound to synthesize derivatives with improved pharmacological properties, opening up new avenues for drug discovery.
In conclusion, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol (CAS No. 1105191-15-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of modern medicine.
1105191-15-8 ([5-(2-fluorophenyl)-1,2-oxazol-3-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)